Cas no 1212853-44-5 (methyl (3S)-3-amino-3-(4-methylphenyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(4-methylphenyl)propanoate
• CAS No: 1212853-44-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6177929
• PubChem ID: 25323306
• Update Time: 2025-07-25

methyl (3S)-3-amino-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(4-methylphenyl)propanoate
• 1212853-44-5
• EN300-1162595

• Inchi： 1S/C11H15NO2/c1-8-3-5-9(6-4-8)10(12)7-11(13)14-2/h3-6,10H,7,12H2,1-2H3/t10-/m0/s1
• InChI Key： PNLNOOURNGVKGL-JTQLQIEISA-N
• SMILES： O(C)C(C[C@@H](C1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (3S)-3-amino-3-(4-methylphenyl)propanoate

Introduction to Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate (CAS No. 1212853-44-5)

Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate, a compound with the chemical formula C₁₁H₁₇NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its (3S)-configuration, which plays a crucial role in its biological activity and pharmacological properties. The presence of a methyl phenyl group and an amino acid derivative makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound is identified by its unique Chemical Abstracts Service (CAS) number, 1212853-44-5, which distinguishes it from other structurally similar molecules. This CAS number is essential for researchers and chemists to accurately identify and reference the compound in scientific literature and patents.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects. The (3S)-configuration of Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate makes it a promising candidate for such applications. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making the precise control of molecular configuration critical.

The methyl phenyl group in Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate contributes to its unique physicochemical properties, including solubility and metabolic stability. These properties are essential for determining how the compound behaves within biological systems and how it can be optimized for therapeutic use.

Recent studies have highlighted the importance of amino acid derivatives in drug design. The amino acid derivative moiety in Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate provides a scaffold for further functionalization, allowing chemists to develop novel compounds with tailored biological activities. This flexibility makes it a valuable building block in medicinal chemistry.

The synthesis of Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis techniques have enabled more efficient and scalable production methods for such chiral compounds.

One of the most exciting applications of Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate is in the development of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, as many diseases are caused by aberrant enzymatic activity. The specific interactions between the methyl phenyl group and the enzyme active site can be exploited to develop highly selective inhibitors.

In addition to its role as an intermediate, Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate has shown potential in the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of non-peptide agonists for G protein-coupled receptors (GPCRs). GPCRs are involved in numerous physiological processes and are targeted by a wide range of drugs.

The pharmacokinetic properties of Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate are also of great interest. Studies have demonstrated that its amino acid derivative moiety can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and improving therapeutic outcomes.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and interaction patterns of Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate with biological targets. These computational methods complement experimental approaches and accelerate the drug discovery process.

The role of Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate in combinatorial chemistry cannot be overstated. Its versatility as a building block enables the rapid synthesis of large libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for various therapeutic indications.

The future prospects for Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this compound.

In conclusion, Methyl (3S)-3-amino-3-(4-methylphenyl)propanoate is a versatile and important molecule in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive compounds, particularly those targeting chiral recognition and enzyme inhibition mechanisms.